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Compound of Interest

Compound Name:
2,4-Dimethoxy-5-

methylbenzaldehyde

CAS No.: 7149-91-9

Cat. No.: B1618929

Get Quote

The introduction of a formyl group (-CHO) onto an aromatic scaffold is a cornerstone of organic

synthesis. For electron-rich aromatic compounds like 2,4-dimethoxytoluene, this transformation

provides a versatile handle for subsequent reactions. The methoxy groups on the ring are

strong electron-donating groups, which highly activate the aromatic system towards

electrophilic substitution, making formylation a feasible and efficient process. The resulting aryl

aldehydes are pivotal precursors for manufacturing pharmaceuticals, agrochemicals, and

specialty materials.

Several classical and modern formylation methods have been developed, each with distinct

advantages and limitations regarding substrate scope, regioselectivity, and reaction conditions.

This guide will focus on the most effective and widely adopted strategies for the formylation of

2,4-dimethoxytoluene, with a primary emphasis on the Vilsmeier-Haack reaction due to its

reliability and scalability.
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Choosing the appropriate formylation strategy is contingent on factors such as the desired

regioselectivity, the scale of the reaction, and the availability and hazards of the required

reagents. For activated ethers like 2,4-dimethoxytoluene, several options are viable.

Formylation

Method

Primary

Reagents

Typical

Solvent

General

Temperature

Key

Advantages

Primary

Limitations

Vilsmeier-

Haack

Phosphorus

oxychloride

(POCl₃), N,N-

Dimethylform

amide (DMF)

DMF or

Halogenated

Solvents

0 °C to 80 °C

High yields

for activated

rings,

reliable,

scalable.[1][2]

Requires

corrosive and

water-

sensitive

reagents.

Gattermann Zn(CN)₂, HCl
Benzene,

Ether

40 °C to 50

°C

Effective for

phenolic

ethers.[3]

Uses highly

toxic cyanide

sources

(HCN

generated in

situ).[4]

Rieche

Dichlorometh

yl methyl

ether, TiCl₄

Dichlorometh

ane
0 °C

High yields,

rapid reaction

times.[5]

Lewis acid

can be harsh;

may yield

multiple

isomers.[6]

Duff

Hexamethyle

netetramine

(Hexamine),

Acid (e.g.,

Acetic Acid)

Acetic Acid
High

Temperatures

Generally

simple setup.

Primarily

effective for

phenols, not

ethers; often

gives low

yields.[7][8]

The Vilsmeier-Haack Reaction: A Mechanistic Deep
Dive
The Vilsmeier-Haack reaction stands out as the most robust method for the formylation of 2,4-

dimethoxytoluene. Its efficacy stems from the in situ generation of a mild electrophile, the
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Vilsmeier reagent, which selectively attacks the electron-rich aromatic ring.[9][10][11] The

reaction proceeds through three main stages:

Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF) acts as a nucleophile,

attacking phosphorus oxychloride (POCl₃). This is followed by the elimination of a

dichlorophosphate anion to generate the electrophilic chloroiminium ion, known as the

Vilsmeier reagent.[1][2]

Electrophilic Aromatic Substitution: The highly activated 2,4-dimethoxytoluene attacks the

Vilsmeier reagent. The methoxy and methyl groups direct the substitution to the most

nucleophilic position, which is C5 (ortho to one methoxy and para to the other). A

deprotonation step then restores aromaticity.[1]

Hydrolysis: The resulting iminium salt is stable until an aqueous workup, during which it is

hydrolyzed to yield the final product, 2,4-dimethoxy-5-methylbenzaldehyde.[10]
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Vilsmeier-Haack Reaction Mechanism

Vilsmeier Reagent Formation

Electrophilic Aromatic Substitution Hydrolysis

DMF
Vilsmeier Reagent

(Chloroiminium Ion)
+ POCl₃

POCl₃

Iminium Salt Intermediate

Electrophilic Attack

2,4-Dimethoxytoluene + Vilsmeier Reagent 2,4-Dimethoxy-5-methylbenzaldehyde
+ H₂O (Workup)
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Experimental Workflow for Vilsmeier-Haack Reaction
1. Prepare Vilsmeier Reagent

(POCl₃ + DMF @ 0°C)

2. Add 2,4-Dimethoxytoluene

3. Heat Reaction
(e.g., 50-60°C)

4. Monitor via TLC

5. Aqueous Workup
(Quench on Ice/Base)

Reaction Complete

6. Extraction & Drying

7. Purification
(Recrystallization/Chromatography)

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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